![molecular formula C17H15N3O B5719018 N-(3-methyl-2-pyridinyl)-N'-1-naphthylurea](/img/structure/B5719018.png)
N-(3-methyl-2-pyridinyl)-N'-1-naphthylurea
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Overview
Description
N-(3-methyl-2-pyridinyl)-N'-1-naphthylurea, also known as MPN, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPN belongs to the class of urea derivatives and has been shown to possess a broad range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(3-methyl-2-pyridinyl)-N'-1-naphthylurea is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting the activity of certain enzymes, such as tyrosine kinases. This compound has also been shown to inhibit the activation of certain signaling pathways, such as the MAPK/ERK pathway.
Biochemical and Physiological Effects:
This compound has been shown to possess a broad range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines and to induce apoptosis in these cells. This compound has also been shown to possess anti-inflammatory properties and to inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been shown to possess antifungal properties and to inhibit the growth of certain fungal species.
Advantages and Limitations for Lab Experiments
N-(3-methyl-2-pyridinyl)-N'-1-naphthylurea has several advantages for lab experiments. It is relatively easy to synthesize and is commercially available. This compound has also been extensively studied, and its biological activities are well-characterized. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N-(3-methyl-2-pyridinyl)-N'-1-naphthylurea. One area of research is the development of novel this compound derivatives with improved biological activities. Another area of research is the identification of the exact molecular targets of this compound and the elucidation of its mechanism of action. Additionally, the potential therapeutic applications of this compound in the treatment of various diseases, such as cancer and inflammatory disorders, should be further explored.
Synthesis Methods
The synthesis of N-(3-methyl-2-pyridinyl)-N'-1-naphthylurea involves the reaction of 2-chloronicotinic acid with 1-naphthylamine in the presence of a base. The resulting product is then treated with methyl iodide to obtain this compound. The yield of this reaction is typically around 50%.
Scientific Research Applications
N-(3-methyl-2-pyridinyl)-N'-1-naphthylurea has been studied extensively for its potential therapeutic applications. It has been shown to possess a broad range of biological activities, including anti-inflammatory, antitumor, and antifungal properties. This compound has also been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells.
properties
IUPAC Name |
1-(3-methylpyridin-2-yl)-3-naphthalen-1-ylurea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O/c1-12-6-5-11-18-16(12)20-17(21)19-15-10-4-8-13-7-2-3-9-14(13)15/h2-11H,1H3,(H2,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LENQREFITAECTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)NC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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